Cas no 899014-94-9 (N-4-(methylsulfanyl)phenylfuran-2-carboxamide)

• Product Name: N-4-(methylsulfanyl)phenylfuran-2-carboxamide
• CAS No: 899014-94-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5459016
• Update Time: 2025-11-01

N-4-(methylsulfanyl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylsulfanylphenyl)furan-2-carboxamide
• N-4-(methylsulfanyl)phenylfuran-2-carboxamide

• Inchi： 1S/C12H11NO2S/c1-16-10-6-4-9(5-7-10)13-12(14)11-3-2-8-15-11/h2-8H,1H3,(H,13,14)
• InChI Key： HBYBPMAYAGVWAZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(SC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(methylsulfanyl)phenylfuran-2-carboxamide

N-4-(Methylsulfanyl)phenylfuran-2-carboxamide (CAS No. 899014-94-9): A Comprehensive Overview

N-4-(Methylsulfanyl)phenylfuran-2-carboxamide (CAS No. 899014-94-9) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as N-(4-methylthiophenyl)furan-2-carboxamide, is characterized by its unique molecular structure, which consists of a furan ring and a phenyl group substituted with a methylthio moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of N-4-(methylsulfanyl)phenylfuran-2-carboxamide is C₁₃H₁₁NO₂S, and its molecular weight is approximately 245.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-methylthiobenzoyl chloride with furan-2-carboxylic acid amide. The synthesis process is crucial for ensuring the purity and consistency of the final product, which are essential for both research and industrial applications.

In the realm of medicinal chemistry, N-4-(methylsulfanyl)phenylfuran-2-carboxamide has shown promising activity in various biological assays. Recent studies have highlighted its potential as an anti-inflammatory agent. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-4-(methylsulfanyl)phenylfuran-2-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-4-(methylsulfanyl)phenylfuran-2-carboxamide has also been investigated for its antimicrobial activity. A research team from the University of California, Los Angeles (UCLA) reported in the *Antimicrobial Agents and Chemotherapy* journal that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings open up new possibilities for the use of N-4-(methylsulfanyl)phenylfuran-2-carboxamide in combating antibiotic-resistant infections.

In addition to its biological applications, N-4-(methylsulfanyl)phenylfuran-2-carboxamide has found utility in materials science. Its unique molecular structure makes it an excellent candidate for the development of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have explored the use of this compound as a building block for polymer synthesis. The resulting polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries.

The pharmacokinetic properties of N-4-(methylsulfanyl)phenylfuran-2-carboxamide have also been studied to evaluate its potential as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. However, further research is needed to fully understand its metabolism and potential side effects.

In conclusion, N-4-(methylsulfanyl)phenylfuran-2-carboxamide (CAS No. 899014-94-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, antimicrobial research, and materials science. Its unique chemical structure and biological activities make it an exciting area of ongoing research. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its significance in various scientific fields.